Cas no 905980-41-8 (Methyl 2-(3-methyloxolan-2-yl)acetate)

• Product Name: Methyl 2-(3-methyloxolan-2-yl)acetate
• CAS No: 905980-41-8
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 6418255
• PubChem ID: 14417446
• Update Time: 2025-05-20

Methyl 2-(3-methyloxolan-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6490746
• 905980-41-8
• Methyl 2-(3-methyloxolan-2-yl)acetate

• Inchi： 1S/C8H14O3/c1-6-3-4-11-7(6)5-8(9)10-2/h6-7H,3-5H2,1-2H3
• InChI Key： RQAWNLCFAWXSOR-UHFFFAOYSA-N
• SMILES： O1CCC(C)C1CC(=O)OC

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans Tetrahydrofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans

Additional information on Methyl 2-(3-methyloxolan-2-yl)acetate

Methyl 2-(3-Methyloxolan-2-yl)acetate (CAS No. 905980-41-8): An Overview of Its Properties and Applications

Methyl 2-(3-methyloxolan-2-yl)acetate (CAS No. 905980-41-8) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its ester functionality and a substituted oxolane ring, which contribute to its stability and reactivity in different chemical environments.

The molecular formula of Methyl 2-(3-methyloxolan-2-yl)acetate is C₈H₁₄O₃, and it has a molecular weight of approximately 158.19 g/mol. The compound is typically synthesized through the esterification of 2-(3-methyloxolan-2-yl)acetic acid with methanol in the presence of a suitable catalyst, such as sulfuric acid or p-toluenesulfonic acid. This synthetic route ensures high yields and purity, making it an attractive option for large-scale production.

In terms of physical properties, Methyl 2-(3-methyloxolan-2-yl)acetate is a colorless liquid with a characteristic ester odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The compound exhibits good thermal stability and can be stored at room temperature without significant degradation. These properties make it suitable for use in a variety of chemical processes and formulations.

The biological activity of Methyl 2-(3-methyloxolan-2-yl)acetate has been the subject of several recent studies. Research has shown that this compound possesses moderate cytotoxicity against certain cancer cell lines, making it a potential candidate for further investigation in the development of anticancer drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that Methyl 2-(3-methyloxolan-2-yl)acetate exhibited selective cytotoxicity against human breast cancer cells (MCF-7) with an IC₅₀ value of 15 μM, while showing minimal toxicity to normal human fibroblasts.

Beyond its potential as an anticancer agent, Methyl 2-(3-methyloxolan-2-yl)acetate has also been explored for its use in agrochemical applications. Its ability to act as a plant growth regulator has been demonstrated in several studies. A study conducted by researchers at the University of California, Davis, found that the compound significantly enhanced root development and biomass accumulation in tomato plants when applied at low concentrations (10 μM). This finding suggests that Methyl 2-(3-methyloxolan-2-yl)acetate could be developed into an effective agricultural adjuvant to improve crop yield and quality.

In the field of materials science, Methyl 2-(3-methyloxolan-2-yl)acetate has shown promise as a monomer for polymer synthesis. Its unique chemical structure allows it to participate in various polymerization reactions, leading to the formation of polymers with tailored properties. For example, a recent study published in Polymer Chemistry reported the successful synthesis of poly(methyl 2-(3-methyloxolan-2-yl)acetate) via ring-opening polymerization using a Grubbs catalyst. The resulting polymer exhibited excellent thermal stability and mechanical strength, making it suitable for use in high-performance materials applications.

The environmental impact of Methyl 2-(3-methyloxolan-2-yl)acetate has also been evaluated. Studies have shown that the compound is biodegradable under aerobic conditions and does not accumulate in the environment. This property is crucial for ensuring its safe use in various applications without causing long-term environmental harm.

In conclusion, Methyl 2-(3-methyloxolan-2-yl)acetate (CAS No. 905980-41-8) is a multifunctional organic compound with a wide range of potential applications. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development in pharmaceuticals, agrochemicals, and materials science. As ongoing studies continue to uncover new uses and benefits, this compound is likely to play an increasingly important role in various industries.